Cas no 121356-12-5 (1-Naphthyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside)

• Product Name: 1-Naphthyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
• CAS No: 121356-12-5
• MF: C₂₄H₂₇NO₉
• MW: 473.472487688065
• CID: 63556
• PubChem ID: 6618190
• Update Time: 2025-08-02

1-Naphthyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 1-Naphthyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta-D-glucopyranoside
• (1'-NAPHTHYL) 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-β-D-GLUCOPYRANOSIDE
• 1-NAPHTHYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-B-D-GLUCOPYRANOSIDE
• (1''-NAPHTHYL) 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-SS-D-GLUCOPYRANOSIDE
• (1'-NAPHTHYL) 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-BETA-D-GLUCOPYRANOSIDE
• [(2R,3S,4R,5R,6S)-5-acetamido-3,4-diacetyloxy-6-naphthalen-1-yloxyoxan-2-yl]methyl acetate
• SR-01000463128
• ChemDiv1_023590
• AKOS001652518
• [3,4-BIS(ACETYLOXY)-5-ACETAMIDO-6-(NAPHTHALEN-1-YLOXY)OXAN-2-YL]METHYL ACETATE
• SR-01000463128-1
• W-200955
• 121356-12-5
• Z1808050803
• HMS654A06
• 1-Naphthyl2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
• EN01840
• 1-Naphthyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside

• Inchi： 1S/C24H27NO9/c1-13(26)25-21-23(32-16(4)29)22(31-15(3)28)20(12-30-14(2)27)34-24(21)33-19-11-7-9-17-8-5-6-10-18(17)19/h5-11,20-24H,12H2,1-4H3,(H,25,26)/t20-,21-,22-,23-,24-/m1/s1
• InChI Key： TWFPJHVIRXYIGJ-MRKXFKPJSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 473.16900
• Monoisotopic Mass: 473.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 126.46000
• LogP: 2.26560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on 1-Naphthyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside

Exploring the Unique Properties and Applications of 1-Naphthyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside (CAS No. 121356-12-5)

In the realm of carbohydrate chemistry and glycobiology, 1-Naphthyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside (CAS No. 121356-12-5) stands as a specialized derivative with significant research and industrial applications. This compound, often referred to as a naphthyl glycoside derivative, is particularly valuable in enzymatic studies, drug development, and biochemical assays. Its unique structure combines a naphthyl group with a modified glucosamine backbone, making it a versatile tool for scientists exploring glycosidase enzymes and carbohydrate-protein interactions.

The molecular structure of 1-Naphthyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside features multiple acetyl groups protecting the hydroxyl positions, enhancing its stability in various experimental conditions. Researchers frequently employ this compound as a chromogenic substrate for detecting and characterizing β-N-acetylglucosaminidases, enzymes that play crucial roles in cellular processes and disease mechanisms. Recent interest in this compound has surged due to its potential applications in studying glycosylation disorders and developing enzyme inhibitors for therapeutic purposes.

From a synthetic chemistry perspective, the preparation of 1-Naphthyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside involves sophisticated glycosylation techniques. The presence of the naphthyl aglycone contributes to the compound's enhanced solubility in organic solvents compared to its parent sugar, while the acetyl protecting groups allow for selective deprotection strategies. These characteristics make it particularly useful in medicinal chemistry research, where modified sugars are increasingly important for developing glycomimetic drugs and bioconjugates.

The biochemical applications of CAS No. 121356-12-5 extend to various research areas, including studies of lysosomal storage disorders and bacterial virulence factors. Many researchers are investigating how this compound can serve as a probe for understanding host-pathogen interactions, especially in the context of bacterial enzymes that modify host glycans. Additionally, its utility in high-throughput screening platforms for drug discovery continues to grow, particularly in searches for novel anti-inflammatory compounds and anti-cancer agents targeting glycosylation pathways.

Recent advancements in glycobiology research tools have highlighted the importance of compounds like 1-Naphthyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside. The scientific community has shown particular interest in its potential for developing diagnostic assays for various diseases associated with abnormal glycosylation patterns. Furthermore, its application in chemical biology studies has provided insights into the fundamental mechanisms of carbohydrate-processing enzymes, contributing to our understanding of numerous biological processes.

The market for specialized carbohydrate derivatives like 1-Naphthyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside has expanded significantly in recent years, driven by increasing research in glycoscience and precision medicine. Pharmaceutical companies and academic laboratories alike seek high-quality, well-characterized compounds for their research programs. This demand has led to improved synthetic methods and more reliable supply chains for these valuable research chemicals, ensuring their availability for cutting-edge scientific investigations.

Quality control and characterization of CAS No. 121356-12-5 are critical aspects for researchers. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis are typically employed to verify the purity and structural integrity of this compound. These rigorous quality standards are particularly important when the material is used in enzyme kinetics studies or as a reference standard in diagnostic applications, where precise measurements are essential.

Looking toward future applications, 1-Naphthyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside continues to attract attention in emerging fields such as glycoimmunology and glycotherapy. Researchers are exploring its potential in developing novel vaccine adjuvants and immunomodulatory agents that target specific carbohydrate-mediated immune responses. The compound's unique properties make it a valuable asset in the growing field of glycobiotechnology, where engineered carbohydrates play increasingly important roles in therapeutic development.

For laboratories working with 1-Naphthyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside, proper storage and handling are essential to maintain its stability. The compound should typically be stored under anhydrous conditions at controlled temperatures to prevent hydrolysis of the acetyl groups. These considerations are particularly important for researchers conducting long-term studies or those requiring reproducible results in sensitive enzyme assay systems.

The scientific literature contains numerous references to applications of CAS No. 121356-12-5 across various disciplines. Recent publications have highlighted its use in studies of microbiome metabolism, stem cell differentiation, and tissue engineering. As glycoscience continues to intersect with other cutting-edge research areas, the versatility of this compound ensures its ongoing relevance in advancing our understanding of carbohydrate-mediated biological processes and developing innovative solutions for health and biotechnology challenges.